Cas no 1154371-53-5 (1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine)

• Product Name: 1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine
• CAS No: 1154371-53-5
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• MDL: MFCD12110898
• CID: 4681637
• Update Time: 2025-05-19

1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine

• MDL： MFCD12110898
• Inchi： 1S/C10H9F2N3/c11-9-3-1-2-7(10(9)12)5-15-6-8(13)4-14-15/h1-4,6H,5,13H2
• InChI Key： GTSVORNVVCZBBO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CN1C=C(C=N1)N)F

Computed Properties

• Exact Mass: 209.076
• Monoisotopic Mass: 209.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 366.6±37.0 °C at 760 mmHg
• Flash Point: 175.5±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine

Introduction to 1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine (CAS No. 1154371-53-5)

1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic amine derivative has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound’s molecular structure, featuring a pyrazole core substituted with a 2,3-difluorophenylmethyl group and an amine functionality at the 4-position, imparts distinct chemical reactivity and biological activity. Its synthesis and exploration have been the focus of numerous research studies, contributing to advancements in therapeutic agents.

The CAS number 1154371-53-5 provides a unique identifier for this chemical entity, facilitating its recognition in scientific literature and industrial applications. The presence of fluorine atoms in the aromatic ring enhances the compound’s metabolic stability and binding affinity to biological targets. This feature is particularly valuable in the design of small-molecule drugs, where improved pharmacokinetic profiles are often desired. The pyrazole moiety, a six-membered aromatic ring containing two nitrogen atoms, is known for its versatility in drug design, serving as a scaffold for various bioactive molecules.

Recent research has highlighted the therapeutic potential of 1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine in several pharmacological contexts. Studies have demonstrated its efficacy as an intermediate in the synthesis of novel compounds with anti-inflammatory, antiviral, and anticancer properties. The 2,3-difluorophenyl substituent plays a crucial role in modulating the compound’s interaction with biological receptors, influencing its pharmacological activity. For instance, modifications at this position have been shown to enhance binding affinity to specific enzymes and receptors involved in disease pathways.

In the field of oncology, 1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine has been investigated for its potential as a kinase inhibitor. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with cancer development. By targeting these kinases, compounds like this one can disrupt aberrant signaling networks and induce apoptosis or inhibit tumor growth. Preliminary studies suggest that derivatives of this molecule exhibit promising inhibitory activity against various kinases, making them attractive candidates for further development.

The synthesis of 1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly utilized in its preparation. These synthetic strategies not only enhance efficiency but also allow for structural modifications to tailor the compound’s biological properties.

The biological activity of 1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine has been further explored through computational modeling and experimental assays. Molecular docking studies have provided insights into its interactions with target proteins, helping to rationalize its pharmacological effects. These computational approaches complement traditional experimental methods by predicting binding affinities and identifying key residues involved in drug-receptor interactions. Such integrative strategies accelerate the discovery process by guiding the design of more potent and selective drug candidates.

In conclusion,1-[(2,3-Difluorophenyl)methyl]-1H-pyrazol-4-amine represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features and biological activity make it a valuable tool for investigating novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action,CAS No. 1154371-53-5 will remain a key reference for scientists exploring innovative solutions in medicine.